Cas no 59676-91-4 (3-(Pentylamino)propanenitrile)
3-(Pentylamino)propanenitrile structure
Product Name:3-(Pentylamino)propanenitrile
CAS No:59676-91-4
MF:C8H16N2
MW:140.226041793823
MDL:MFCD00070654
CID:366483
PubChem ID:2760311
Update Time:2025-04-19
3-(Pentylamino)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,3-(pentylamino)-
- 3-(Pentylamino)propanenitrile
- 3-(Pentylamino)propa
- 3-(Pentylamino)propionitrile
- 3-Pentylamino-propionitril
- 3-Pentylamino-propionitrile
- 3-Pentylamino-propionsaeure-nitril
- SCHEMBL2166713
- A832420
- CHEMBL139492
- 3-(Pentyamino)propionitrile
- DTXSID80375102
- BDBM50046769
- AKOS008959961
- FT-0682112
- 59676-91-4
- 5-CHLOROTHIOPHENE-2,4-DISULFONYLDICHLORIDE
- 3-(Pentylamino)propionitrile,
- MFCD00070654
- beta-Amylaminopropionitrile; 3-(Pentylamino)propionitirile
- DB-021738
-
- MDL: MFCD00070654
- Inchi: 1S/C8H16N2/c1-2-3-4-7-10-8-5-6-9/h10H,2-5,7-8H2,1H3
- InChI Key: USJGCZUFFGVFMY-UHFFFAOYSA-N
- SMILES: N(CCC#N)CCCCC
Computed Properties
- Exact Mass: 140.13100
- Monoisotopic Mass: 140.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 35.8Ų
Experimental Properties
- Density: 0.87
- Boiling Point: 129 °C
- PSA: 35.82000
- LogP: 2.07078
3-(Pentylamino)propanenitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(Pentylamino)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 018937-2g |
3-(Pentylamino)propionitrile |
59676-91-4 | 98% | 2g |
£44.00 | 2022-03-01 | |
| Fluorochem | 018937-10g |
3-(Pentylamino)propionitrile |
59676-91-4 | 98% | 10g |
£84.00 | 2022-03-01 | |
| Fluorochem | 018937-50g |
3-(Pentylamino)propionitrile |
59676-91-4 | 98% | 50g |
£337.00 | 2022-03-01 | |
| TRC | P279710-500mg |
3-(Pentylamino)propanenitrile |
59676-91-4 | 500mg |
$ 155.00 | 2023-09-06 | ||
| TRC | P279710-2.5 g |
3-(Pentylamino)propanenitrile |
59676-91-4 | 2.5 g |
185.00 | 2021-07-20 | ||
| TRC | P279710-5 g |
3-(Pentylamino)propanenitrile |
59676-91-4 | 5g |
355.00 | 2021-07-20 | ||
| abcr | AB149949-10 g |
3-(Pentylamino)propionitrile; 98% |
59676-91-4 | 10g |
€169.00 | 2022-06-12 | ||
| abcr | AB149949-50 g |
3-(Pentylamino)propionitrile; 98% |
59676-91-4 | 50g |
€515.50 | 2022-06-12 | ||
| TRC | P279710-2.5g |
3-(Pentylamino)propanenitrile |
59676-91-4 | 2.5g |
$ 234.00 | 2023-09-06 | ||
| TRC | P279710-5g |
3-(Pentylamino)propanenitrile |
59676-91-4 | 5g |
$ 437.00 | 2023-09-06 |
3-(Pentylamino)propanenitrile Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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